Cas no 14714-18-2 (Ethyl 6-chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylate)

• Product Name: Ethyl 6-chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylate
• CAS No: 14714-18-2
• MF: C₁₀H₁₀ClN₃O₂
• MW: 239.658300876617
• CID: 1032684
• PubChem ID: 14091884
• Update Time: 2025-04-20

Ethyl 6-chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylate
• 6-Chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylic acid ethyl ester
• OJHHQMWNFHWAFR-UHFFFAOYSA-N
• Ethyl 6-chloro-2-methylimidazo-[1,2-b]pyridazine-3-carboxylate
• 6-chloro-2-methyl-imidazo[1,2-b]pyridazine-3-carboxylic acid ethyl ester
• ethyl 6-chloro-2-methyl-imidazo[2,1-f]pyridazine-3-carboxylate
• SCHEMBL953671
• MFCD11975602
• CS-0085244
• DTXSID10555758
• Ethyl6-chloro-2-methylimidazo[1,2-b]pyridazine-3-carboxylate
• Imidazo[1,2-b]pyridazine-3-carboxylic acid, 6-chloro-2-methyl-, ethyl ester
• 14714-18-2
• AKOS015907121
• DA-17677
• ethyl (6-chloro-2-methylimidazo[1,2-b]pyridazin-3-yl]carboxylate
• SB13345

• MDL： MFCD11975602
• Inchi： 1S/C10H10ClN3O2/c1-3-16-10(15)9-6(2)12-8-5-4-7(11)13-14(8)9/h4-5H,3H2,1-2H3
• InChI Key： OJHHQMWNFHWAFR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C)=C(C(=O)OCC)N2N=1

Computed Properties

• Exact Mass: 239.0461543g/mol
• Monoisotopic Mass: 239.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.42